Cas no 2228145-85-3 (2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine)

• Product Name: 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine
• CAS No: 2228145-85-3
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 6006771
• PubChem ID: 165884720
• Update Time: 2025-07-17

2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine
• EN300-1983859
• 2228145-85-3

• Inchi： 1S/C8H8Cl2N2/c9-6-1-4(3-12-8(6)10)5-2-7(5)11/h1,3,5,7H,2,11H2
• InChI Key： IJNJGDVWJQCJEE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C1CC1N)Cl

Computed Properties

• Exact Mass: 202.0064537g/mol
• Monoisotopic Mass: 202.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine

Introduction to 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine (CAS No. 2228145-85-3)

2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine (CAS No. 2228145-85-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a dichloropyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine is defined by the presence of a cyclopropane ring attached to a 5,6-dichloropyridine group through a primary amine. The cyclopropane ring imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The dichloropyridine moiety, on the other hand, provides additional functional groups that can interact with biological targets, enhancing the compound's pharmacological profile.

Recent studies have explored the potential of 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine in various therapeutic areas. One notable area of research is its activity as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on specific ion channels, which could be beneficial in treating neurological disorders such as epilepsy and chronic pain.

In addition to its ion channel modulation properties, 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine has shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) found that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity suggests that 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine have also been investigated to assess its suitability for clinical applications. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing effective drug formulations.

To further understand the mechanism of action of 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine, researchers have employed various biochemical and biophysical techniques. Molecular docking studies have provided insights into how this compound interacts with its target proteins at the atomic level. These studies have revealed that the cyclopropane ring and dichloropyridine moiety play critical roles in stabilizing the protein-ligand complex, thereby modulating the activity of the target protein.

In conclusion, 2-(5,6-dichloropyridin-3-yl)cyclopropan-1-amine (CAS No. 2228145-85-3) is an intriguing compound with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its biological activities and mechanisms of action, paving the way for its potential use in clinical settings.